25161-41-5(Acevaltrate),A877689,MS-28938

Acevaltrate Properties

Names and Identifiers

- Butanoic acid,3-(acetyloxy)-3-methyl-,(1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-6-ylester
- [(1S,6S,7R,7aS)-4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-acetyloxy-3-methylbutanoate
- Acevaltrate
- Butanoic acid,3-(acetyloxy)-3-methyl-,(1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-...
- Butanoic acid,3-(acetyloxy)-3-methyl-,(1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclop
- Acevaltratum
- Acetovaltrate
- Acetoxyvaltrate
- EINECS 246-685-1
- (Acetyloxy)valepotriate
- 3-(Acetyloxy)-3-methylbutanoic acid (1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-6-yl ester
- Acevaltrate [INN]
- S9MFK45GY9
- Acevaltrat
- Acevaltrato
- Butanoic acid, 3-(acetyloxy)-3-methyl-, (1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-6-yl ester
- Acevaltrat [German]
- Acevaltratum [INN-Latin]
- Acevaltrato [INN-Spanish]
- C24H32O10
- 1,7a-Dihydro-1,6-dihydroxyspiro(cyclopenta(c)pyran-7(6H),2-oxira
- CS-0018575
- Butanoic acid, 3-(acetyloxy)-3-methyl-, 4-((acetyloxy)methyl)-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro(cyclopenta(c)pyran-7(1H),2'-oxiran)-6-yl ester, (1S-(1-alpha,6-alpha,7-beta,7a-alpha))-
- SCHEMBL2110695
- MS-28938
- A877689
- (1S,6S,7R,7aS)-4-(Acetoxymethyl)-1-((3-methylbutanoyl)oxy)-6,7a-dihydro-1H-spiro[cyclopenta[c]pyran-7,2'-oxiran]-6-yl 3-acetoxy-3-methylbutanoate
- 1,7a-Dihydro-1,6-dihydroxyspiro(cyclopenta(c)pyran-7(6H), 2'-oxirane)-4-methanol 4-acetate 1(or 6)-isovalerate 6(or 1)-(3-hydroxy-3-methylbutyrate, acetate)
- 25161-41-5
- 4-Acetoxymethyl-1,6,7,7a-tetrahydrocyclopenta(c)pyran-7-spiro-2'-oxiran-1,8-diyl 6-(beta-acetoxyisovalerat) 1-isovalerat oder 1-(beta-acetoxyisovalerat) 6-isovalerat
- BUTANOIC ACID, 3-(ACETYLOXY)-3-METHYL-, (1S,2'R,6S,7AS)-4-((ACETYLOXY)METHYL)-6,7A-DIHYDRO-1-(3-METHYL-1-OXOBUTOXY)SPIRO(CYCLOPENTA(C)PYRAN-7(1H),2'-OXIRAN)-6-YL ESTER
- NS00027821
- MFCD01741123
- AKOS015896737
- CHEBI:80704
- (7-Amino-2-oxo-2H-chromen-4-yl)-acetic acid
- CHEMBL563350
- ACEVALTRATE [MART.]
- 1,7a-Dihydro-1,6-dihydroxyspiro(cyclopenta(c)pyran-7(6H),2-oxirane)-4-methanol 4-acetate 1(or 6)-isovalerate 6(or 1)-(3-hydroxy-3-methylbutyrate acetate
- Q15633961
- HY-N2070
- UNII-S9MFK45GY9
- DTXSID30179834
- Acevaltrate, INN
- LMFA07010774
- FT-0698097
- Acetoxyvalepotriate
- [4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-acetyloxy-3-methylbutanoate
- 4-[(Acetyloxy)methyl]-1-[(3-methylbutanoyl)oxy]-6,7a-dihydro-1H-spiro[cyclopenta[c]pyran-7,2'-oxiran]-6-yl 3-(acetyloxy)-3-methylbutanoate
- SCHEMBL2110696
- DTXSID30865184
- 4-[(acetyloxy)methyl]-7-[(3-methylbutanoyl)oxy]-7,7a-dihydro-2H-spiro[cyclopenta[c]pyran-1,2'-oxirane]-2-yl 3-(acetyloxy)-3-methylbutanoate
- 1,7a-Dihydro-1,6-dihydroxyspiro[cyclopenta[c]pyran-7(6H), 2'-oxirane]-4-methanol 4-acetate 1(or 6)-isovalerate 6(or 1)-(3-hydroxy-3-methylbutyrate, acetate)
- DA-70514
- DTXCID90102325
- ACEVALTRATE (MART.)
- Butanoic acid, 3-(acetyloxy)-3-methyl-, 4-((acetyloxy)methyl)-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro(cyclopenta(c)pyran-7(1H),2'-oxiran)-6-yl ester, (1S-(1alpha,6alpha,7beta,7aalpha))-
- Acevaltrato (INN-Spanish)
- Acevaltratum (INN-Latin)
- FWKBQAVMKVZEOT-STCFVSJZSA-N
- Isovaleric acid, ester with (6,7aalpha-dihydro-1alpha,6beta-dihydroxyspiro(cyclopenta(c)pyran-7(1H),2'-oxiran)-4-yl)methyl acetate 3-hydroxy-3-methylbutyrate acetate
- InChIKey： FWKBQAVMKVZEOT-STCFVSJZSA-N
- Inchi： 1S/C24H32O10/c1-13(2)7-19(27)33-22-21-17(16(11-30-22)10-29-14(3)25)8-18(24(21)12-31-24)32-20(28)9-23(5,6)34-15(4)26/h8,11,13,18,21-22H,7,9-10,12H2,1-6H3/t18-,21+,22-,24+/m0/s1
- SMILES： O1C([H])([H])[C@@]21[C@]([H])(C([H])=C1C(C([H])([H])OC(C([H])([H])[H])=O)=C([H])O[C@]([H])([C@]21[H])OC(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)OC(C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O

Computed Properties

Exact Mass: 480.20000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 13
Monoisotopic Mass: 480.19954721 g/mol
Heavy Atom Count: 34
Complexity: 915
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 127
Molecular Weight: 480.5

Experimental Properties

LogP: 2.34780
PSA: 126.96000
Refractive Index: 1.53
Boiling Point: 538.7°C at 760 mmHg
Melting Point: No data available
Flash Point: 229.0±30.2 °C
Solubility: 生物体外In Vitro:DMSO溶解度≥ 125 mg/mL(260.15 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
Color/Form: Powder
Density: 1.26

Acevaltrate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002R5J-5mg	Butanoic acid, 3-(acetyloxy)-3-methyl-, (1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-6-yl ester	25161-41-5	99%	5mg	$158.00	2024-05-20
A2B Chem LLC	AB27703-5mg	Butanoic acid, 3-(acetyloxy)-3-methyl-, (1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-6-yl ester	25161-41-5	99%	5mg	$145.00	2024-04-20
Aaron	AR002RDV-20mg	Butanoic acid, 3-(acetyloxy)-3-methyl-, (1S,2'R,6S,7aS)-4-[(acetyloxy)methyl]-6,7a-dihydro-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-6-yl ester	25161-41-5	98%	20mg	$218.00	2025-01-21
ChemFaces	CFN96825-10mg	Acevaltrate	25161-41-5	>=98%	10mg	$138
ChemScence	CS-0018575-5mg	Acevaltrate	25161-41-5	99.88%	5mg	$110.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0119-10mg	Acevaltrate	25161-41-5	98%	10mg	$96	2021-09-23
DC Chemicals	DCC-048-20 mg	Acevaltrate	25161-41-5	>98%, Standard References Grade	20mg	$280.0	2022-03-01
MedChemExpress	HY-N2070-10mM*1mLinDMSO	Acevaltrate	25161-41-5	99.88%	10mM*1mLinDMSO	￥1210	2022-05-18
S e l l e c k ZHONG GUO	E0244-5mg	Acevaltrate	25161-41-5	99.89%	5mg	¥3742.83	2023-09-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A44110-20mg	Acevaltrate	25161-41-5	,HPLC≥98%	20mg	¥1708.0	2023-09-09

Acevaltrate Suppliers

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:25161-41-5)

MR./MRS.:LIU JING LI

Phone:13851506462

Email:927565933@qq.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:25161-41-5)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

CHENG DOU NA KE LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:25161-41-5)

MR./MRS.:GUAN JING

Phone:19138982515

Email:3149516455@qq.com

CHENG DOU ZHU MU Technology Co., Ltd.

Audited Supplier

(CAS:25161-41-5)

MR./MRS.:YANG XUE ER

Phone:13980723364

Email:2916345763@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:25161-41-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI JI XIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:25161-41-5)

MR./MRS.:ZHOU JING LI

Phone:

Email:1791635336@qq.com

Acevaltrate Related Literature

1. Photoinduced azidohydroperoxidation of myrtenyl hydroperoxide with semiconductor particles and lucigenin as PET-catalysts

Axel G. Griesbeck,Melissa Reckenthäler,Johannes Uhlig Photochem. Photobiol. Sci., 2010,9, 775-778
2. Development and validation of an UPLC-MS/MS method for determination of jujuboside B in rat plasma and its application in pharmacokinetic and bioavailability studies

Xiaoyong Zheng,Xiangxiang Yang,Qiaoyan Le,Shuangshuang Zhang,Ruijie Chen,Zheng Xiang Anal. Methods, 2015,7, 4049-4054
3. Field-driven single domain wall motion in ferromagnetic nanowires

Minh-Tung Tran,Xuan-Huu Cao,Vinh-Ai Dao,Duc-The Ngo,Duc-Quang Hoang RSC Adv., 2018,8, 14539-14551
4. Fabrication and characterization of magnetic nanoporous Cu/(Fe,Cu)3O4 composites with excellent electrical conductivity by one-step dealloying†

Zhen Qi,Yuze Gong,Chi Zhang,Junling Xu,Xiaoguang Wang,Changchun Zhao,Hong Ji,Zhonghua Zhang J. Mater. Chem., 2011,21, 9716-9724
5. Correction: Suppressive effects of Streptococcus thermophilus KLDS 3.1003 on some foodborne pathogens revealed through in vitro, in vivo and genomic insights

Xin Bian,Fei Liu,Bailiang Li,Guicheng Huo Food Funct., 2021,12, 3280-3280
6. An erythrocyte membrane-modified biomimetic synergistic nanosystem for cancer anti-vascular therapy and initial efficacy monitoring†

Jieying Zhang,Fang Li,Lili Su,Qian Hu,Jianfeng Li,Xingjun Zhu J. Mater. Chem. B, 2023,11, 7160-7168
7. Revealing drug release and diffusion behavior in skin interstitial fluid by surface-enhanced Raman scattering microneedles†

Yunqing Wang,Rongchao Mei,Xizhen Zhao,Xifang Liu J. Mater. Chem. B, 2023,11, 3097-3105
8. Front cover

Sustainable Energy Fuels, 2023,7, 4997-4997
9. Glycemic effects following the consumption of mixed soy protein isolate and alginate beverages in healthy adults†

Zhaozhi Huang,Yun Wang,Rebecca Shafer,Nathan C. Winn,Jill A. Kanaley,Bongkosh Vardhanabhuti Food Funct., 2019,10, 1718-1725
10. Phase selective synthesis of quantum cutting nanophosphors and the observation of a spontaneous room temperature phase transition†

Pushpal Ghosh Nanoscale, 2016,8, 8160-8169

Related Categories

25161-41-5 (Acevaltrate) Related Products

18296-44-1(Valtrate)

Cas no 25161-41-5 (Acevaltrate)

Acevaltrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Acevaltrate Pricemore >>

Acevaltrate Suppliers

Acevaltrate Related Literature

Related Categories

25161-41-5 (Acevaltrate) Related Products